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Compound of Interest

Compound Name: Chloromethyltriisopropoxysilane

CAS No.: 18162-82-8

Cat. No.: B101106

Get Quote

A Senior Application Scientist's Perspective for Researchers and Drug Development

Professionals

Chloromethyltriisopropoxysilane (CAS No. 18162-82-8) is a versatile organosilicon

compound with significant utility in advanced material synthesis and surface modification.[1][2]

Its role as a coupling and crosslinking agent makes it valuable in the development of novel

silicone polymers, adhesives, and coatings, as well as in the electronics industry for

manufacturing high-performance components.[1] However, its unique chemical structure,

combining a reactive chloromethyl group with moisture-sensitive isopropoxy groups, presents a

distinct set of handling challenges.[2] This guide moves beyond a standard Safety Data Sheet

(SDS) to provide a deeper, mechanistically-driven understanding of the hazards associated

with this reagent, empowering researchers to implement proactive and scientifically-grounded

safety protocols.

Physicochemical Characteristics: The Foundation of
Safe Handling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b101106#bc-rfq
https://www.benchchem.com/product/b101106/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-chloromethyltriisopropoxysilane
https://www.lookchem.com/casno18162-82-8.html
https://cymitquimica.com/cas/18162-82-8/
https://www.lookchem.com/casno18162-82-8.html
https://cymitquimica.com/cas/18162-82-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the physical properties of a chemical is the first step in predicting its behavior in

a laboratory setting. The combustible nature and sensitivity to atmospheric conditions are

immediately apparent from its core data.
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Property Value Significance for Handling

CAS Number 18162-82-8
Unique identifier for accurate

hazard assessment.[1]

Molecular Formula C₁₀H₂₃ClO₃Si

Indicates the presence of

chlorine, silicon, and

hydrolyzable alkoxy groups.[1]

[2]

Molecular Weight 254.83 g/mol

Relevant for stoichiometric

calculations and concentration

preparations.

Appearance
Clear, colorless to pale yellow

liquid

Allows for visual inspection of

purity or degradation.[2]

Boiling Point
195-198°C or 247°C at 760

mmHg

Low volatility at room

temperature, but vapor

pressure increases with heat.

[1][3]

Flash Point ~83°C (181°F) - Closed Cup

Classified as a combustible

liquid; requires storage away

from ignition sources.[1][4]

Density 0.962 g/mL at 25°C

Slightly less dense than water;

relevant for spill management.

[1][3]

Vapor Pressure 0.041 mmHg at 25°C

Low vapor pressure minimizes

inhalation risk at ambient

temperature but does not

eliminate it.[1]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water

This is a primary chemical

hazard, leading to the release

of corrosive byproducts.[2][3]
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Hazard Profile: A Mechanistic Approach to GHS
Classifications
Chloromethyltriisopropoxysilane is classified under the Globally Harmonized System (GHS)

with specific hazard statements that arise directly from its chemical reactivity. Understanding

the underlying chemistry is key to appreciating the risks.

GHS Classification Hazard Code
Rationale and Mechanistic
Insight

Skin Irritation H315 Causes skin irritation.[3]

Serious Eye Damage H318
Causes serious eye damage.

[3]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation.[3]

Combustible Liquid H227
Liquid and vapor are

combustible.

The primary driver for the irritation and damage warnings (H315, H318, H335) is the

compound's reaction with water. Upon contact with moisture—be it on the skin, in the eyes, or

within the respiratory tract—the isopropoxy groups hydrolyze. This reaction releases

isopropanol and, critically, the chloromethyl group can lead to the formation of hydrochloric acid

(HCl), causing immediate chemical burns and tissue damage.
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Reactants

Products

Chloromethyltriisopropoxysilane

Hazardous Byproducts

Hydrolysis

Moisture (H₂O)
(from air, skin, eyes)

Hydrochloric Acid (HCl)
(Corrosive) Isopropanol Silanols / Siloxanes
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PPE Donning Sequence PPE Doffing Sequence (Avoids Contamination)

1. Lab Coat / Apron

2. Respirator (if required)

3. Goggles / Face Shield

4. Gloves

1. Gloves (Outer pair if double-gloved)

2. Lab Coat / Apron

3. Goggles / Face Shield

4. Respirator

5. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard PPE Donning and Doffing Workflow.

Emergency Response Protocols
Rapid and correct response during an emergency is critical to minimizing harm.

First-Aid Measures
The immediate goal of first aid is to physically remove the chemical and dilute any corrosive

byproducts that have formed.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. [4]This is a medical emergency; seek immediate attention from an
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ophthalmologist. [5]Do not delay.

Skin Contact: Remove all contaminated clothing and immediately flush the affected area with

plenty of water for at least 15 minutes. [6][7]If irritation persists, seek medical attention. [6]*

Inhalation: Move the affected person to fresh air immediately. [4][5]If breathing is difficult,

trained personnel should administer oxygen. [4][8]Seek medical attention if respiratory

symptoms develop or persist.

Ingestion: Do NOT induce vomiting. [9]If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water or milk. [4][10]Call a physician or

poison control center immediately. [9]

Spill and Accidental Release
A spill of Chloromethyltriisopropoxysilane is both a chemical exposure risk and, due to its

combustible nature, a potential fire hazard.
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Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Scope & Risk
(Size, Location, Ventilation)

Don Appropriate PPE
(Full coverage, Respirator)

Remove All Ignition Sources

Contain Spill with Inert Material
(Sand, Vermiculite)

Absorb Spilled Liquid

Collect Waste into Labeled,
Closed Container

Decontaminate Area
(Follow Site Protocol)

Dispose of Waste via
Hazardous Waste Program

Click to download full resolution via product page

Caption: Logical Workflow for Chemical Spill Response.
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Key principles for spill cleanup include:

Remove Ignition Sources: Immediately eliminate any potential for sparks or flames in the

area. [4][7]2. Use Inert Absorbent: Soak up the spill with a non-combustible, inert material

such as sand, vermiculite, or silica gel. [4][10][8]Do NOT use paper towels or other

combustible materials.

Avoid Water: Do not use water to clean the spill, as this will exacerbate the hydrolysis

reaction and release of hazardous vapors. [8]

Fire Fighting and Chemical Stability
Fire Fighting Measures
This material is a combustible liquid and its vapors can form explosive mixtures with air if

heated intensely.

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO₂). [4]* Unsuitable Media:DO NOT USE WATER. Reacting with water will

generate corrosive and flammable gases, potentially worsening the fire. [9][8]Water mist may

be used cautiously only to cool nearby closed containers. [4]* Hazardous Combustion

Products: A fire will produce toxic and irritating gases, including carbon monoxide, carbon

dioxide, silicon dioxide, and hydrogen chloride gas. [4]Firefighters must wear self-contained

breathing apparatus (SCBA) and full protective gear. [4][5]

Reactivity and Incompatibility
To ensure stability, strict avoidance of incompatible materials is necessary.

Incompatible Materials Reason for Incompatibility

Water / Moisture
Rapid hydrolysis releases corrosive byproducts.

[2][9]

Strong Oxidizing Agents
Can cause a vigorous, exothermic reaction,

increasing fire risk. [9]

Strong Acids / Strong Bases
Can catalyze decomposition or other unintended

reactions. [9]
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Store the material under an inert atmosphere and away from the substances listed above to

maintain its integrity and prevent the creation of unsafe conditions. [9]

Conclusion
Chloromethyltriisopropoxysilane is a valuable reagent whose safe use hinges on a thorough

understanding of its reactivity. The primary hazards—irritation, corrosion, and combustibility—

are directly linked to its sensitivity to moisture and heat. By implementing protocols that are

grounded in this chemical understanding, such as the rigorous use of inert atmospheres,

appropriate task-specific PPE, and correct emergency procedures that avoid the use of water,

researchers and drug development professionals can confidently and safely leverage the

capabilities of this compound in their innovative work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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